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Compound of Interest

Compound Name:
2,3,3',4',5,5',6-

Heptachlorobiphenyl

CAS No.: 69782-91-8

Cat. No.: B1596461

Get Quote

Status: Operational Topic: Polychlorinated Biphenyls (PCBs) Analysis / Chromatography Target

Phase: 5% Phenyl Methyl Siloxane (DB-5, Rtx-5, HP-5)

Executive Summary
You are encountering a critical separation challenge common in PCB congener analysis. On

standard 5% phenyl columns (DB-5), PCB 193 (2,3,3',4',5,6-hexachlorobiphenyl) frequently co-

elutes with PCB 191 (2,3,3',4,4',6-hexachlorobiphenyl). Because both are hexachlorobiphenyl

isomers (

), mass spectrometry (MS) cannot spectrally distinguish them.[1]

This guide provides the technical causality, optimization protocols, and compliance-ready

reporting standards to address this issue.

Module 1: Diagnostic & Causality
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Q: Why is PCB 193 co-eluting on my DB-5 column despite optimizing
the flow rate?
A: The issue is fundamental to the stationary phase chemistry, not just flow dynamics. The DB-

5 stationary phase relies primarily on dispersion forces (London forces) and weak

-

interactions. PCB 193 and PCB 191 differ only slightly in their chlorine substitution patterns
(ortho-chlorine positioning).[1] The 5% phenyl phase lacks the steric selectivity required to
differentiate the dipole moments of these specific isomers.

The Critical Pair:

Target: PCB 193 (Hexa-CB)

Interference: PCB 191 (Hexa-CB)

Proximity: PCB 180 (Hepta-CB) often elutes nearby but is usually resolvable on high-

efficiency columns (60m).[1]

Verification Protocol: To confirm the co-elution is 193/191 and not a matrix interference:

Check Ion Ratios: Both are Hexa-CBs. If you see significant M+2 (362 m/z) or M+4

abundance deviations, you may have a Hepta-CB (PCB 180) co-eluting.[1]

Inject Individual Standards: Inject pure PCB 193 and PCB 191 standards separately. If their

retention times (RT) overlap within the Full Width at Half Maximum (FWHM), baseline

resolution is physically impossible on your current setup.[1]

Module 2: Optimization Strategies (DB-5)
Q: Can I achieve baseline resolution by modifying the oven
temperature program?
A:Rarely. While you can improve separation, baseline resolution (

) of the 191/193 pair on a standard DB-5 is often unattainable. However, if you are restricted to
this column, use the Isothermal Plateau Strategy to maximize partial separation.
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Protocol: The "Mid-Elution Plateau" This method flattens the thermal gradient exactly when the

Hexa-CBs elute to maximize the interaction time with the stationary phase.

Parameter Setting Rationale

Carrier Gas
Hydrogen (preferred) or

Helium

allows higher linear velocities

with less efficiency loss (Van

Deemter curve).[1]

Flow Mode Constant Flow

Prevents pressure drop

changes from affecting

resolution during the ramp.[1]

Initial Temp 100°C (Hold 2 min) Solvent focusing.

Ramp 1 20°C/min to 200°C
Fast transit to semi-volatiles

region.[1]

Ramp 2 2°C/min to 260°C

Critical Step: Slow ramp

through the Hexa/Hepta

elution zone.

Ramp 3 20°C/min to 320°C
Elute remaining high-boilers

(Deca-CB).

Warning: Slowing the ramp excessively (> 40 min run time) can cause peak broadening that

negates the separation gain.

Module 3: The Hardware Solution (Column Switching)
Q: If DB-5 fails, what is the authoritative hardware fix?
A: You must switch selectivity. The industry standard for resolving DB-5 critical pairs is the DB-

XLB (eXceptionally Low Bleed) or a DB-1701 phase.
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Comparison of Selectivity:

Column Phase
Selectivity
Mechanism

PCB 193/191 Status Recommendation

DB-5 (5% Phenyl)
Boiling Point / Weak

Polarity
Co-elutes Primary Screening

DB-XLB
Proprietary

(Polysiloxane)
Resolved Best for Confirmation

DB-1701
14%

Cyanopropylphenyl
Resolved

Alternative

Confirmation

HT-8 8% Phenyl Carborane Resolved High Temp Analysis

Dual-Column Workflow (EPA Method 8082 Approach): For robust data, use a dual-column

setup where the sample is split onto both a DB-5 and a DB-XLB.

Parallel Analysis

Split/Splitless Injector
(250°C)

Deactivated Guard Column

Y-Splitter (Quartz)

Primary: DB-5ms
(Co-elution Risk: 193/191)

Confirm: DB-XLB
(Resolves 193/191)

ECD / MS 1 ECD / MS 2
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Click to download full resolution via product page

Figure 1: Dual-column configuration ensuring simultaneous quantification and confirmation of

co-eluting congeners.

Module 4: Regulatory Reporting (EPA Compliance)
Q: I cannot change columns. How do I report the data according to
EPA Method 1668C?
A: If you cannot resolve the peaks, you must not arbitrarily assign the area to one congener.

You must report them as a Co-eluting Group.[1]

EPA Method 1668C Reporting Protocol:

Quantification: Integrate the total area of the co-eluting peak (191 + 193).[1]

Nomenclature: Report the result under the lowest IUPAC number in the group.

Format: "PCB 191/193" or "PCB 191/PCB 193"

Calculation: Use the Response Factor (RF) of the primary congener (usually the one with the

closest elution to the calibration standard).

Flagging: Apply a "C" flag (Co-eluting) if your LIMS supports it, or note it in the case

narrative.

Decision Logic for Reporting:

Peak Detected at
PCB 193 RT Baseline Resolved?

Isomers? (Same m/z)No
Report PCB 193

(Quantify Individually)
Yes

Report as Sum:
'PCB 191/193'

Yes (Hexa/Hexa)

Attempt MS Deconvolution
(Only if m/z differs)

No (Hexa/Hepta)
Success

Failure

Click to download full resolution via product page
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Figure 2: Decision matrix for reporting co-eluting PCB congeners.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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